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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of titanium tetrabromide (TiBr₄). It is intended for professionals in research and

development who require detailed information on handling, experimental procedures, and the

chemical behavior of this versatile reagent.

Core Chemical and Physical Properties
Titanium tetrabromide is an orange, crystalline, hygroscopic solid at room temperature.[1][2] It

is a diamagnetic compound due to the d⁰ electron configuration of the titanium(IV) center.[1][3]

A key characteristic of TiBr₄ is its high volatility, making it the most volatile transition metal

bromide.[1] It is highly soluble in nonpolar organic solvents such as chlorocarbons and

benzene.[1][3]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of titanium

tetrabromide.
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Property Value References

Molecular Formula TiBr₄ [1]

Molar Mass 367.483 g/mol [1]

Appearance Orange-brown crystalline solid [1]

Density 3.25 g/cm³ [1]

Melting Point 39 °C (312 K) [1]

Boiling Point 230 °C (503 K) [1]

Crystal Structure Cubic, Pa3 [1]

Coordination Geometry Tetrahedral [1]

Dipole Moment 0 D [1]

Solubility in water Hydrolyzes [1]

Solubility in other solvents
Soluble in chlorocarbons,

benzene
[1][3]

Reactivity and Chemical Behavior
Hydrolysis
Titanium tetrabromide reacts vigorously and exothermically with water in a hydrolysis reaction.

[1] This reaction is rapid and potentially dangerous, releasing corrosive hydrogen bromide

(HBr) gas.[1] The overall reaction can be represented as:

TiBr₄(s) + 2H₂O(l) → TiO₂(s) + 4HBr(g)

Due to its hygroscopic nature, TiBr₄ must be handled under anhydrous conditions to prevent

decomposition.[2]

Lewis Acidity
With a titanium(IV) center, titanium tetrabromide is a strong Lewis acid.[1] It readily forms

adducts with a variety of Lewis bases, such as ethers and amines. For example, it reacts with
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tetrahydrofuran (THF) to form complexes like TiBr₄(THF)₂.[1] This Lewis acidity is the basis for

its primary application as a catalyst in organic synthesis.[1]

Redox Reactions and Ligand Exchange
Titanium tetrabromide can participate in redistribution reactions with other titanium tetrahalides.

For instance, it reacts with titanium tetrachloride (TiCl₄) to produce a statistical mixture of mixed

halides, TiBr₄₋ₓClₓ (where x = 0-4).[1]

Key Experimental Protocols
Synthesis and Purification of Titanium Tetrabromide
A common laboratory-scale synthesis involves the reaction of titanium tetrachloride with

anhydrous hydrogen bromide.[3]

Materials:

Redistilled titanium tetrachloride (TiCl₄)

Reagent-grade benzene, dried

Anhydrous hydrogen bromide (HBr) gas

Phosphorus pentoxide (P₂O₅) for drying

Two-necked 250-mL flask

Distillation apparatus

Salt-ice bath

Dry box or glove box

Procedure:

All manipulations should be performed in a dry box under an inert atmosphere (e.g., nitrogen

or argon).[3]
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Prepare a solution of 35 g of TiCl₄ in 71 g of dry benzene in the two-necked flask.[3]

Cool the flask to 0 °C using a salt-ice bath.[3]

Dry HBr gas by passing it through a tower of P₂O₅.[3]

Bubble the dry HBr gas through the TiCl₄ solution at a flow rate of approximately 350

cm³/min. The solution will change color from colorless to yellow, then to red.[3]

Continue gassing for 1 hour, then stop the HBr flow and allow the solution to warm to room

temperature over 3 hours.[3]

Remove the solvent (benzene) by distillation.[3]

Distill the remaining product, collecting the fraction that boils between 229 °C and 232 °C.

The purified TiBr₄ will be an orange-red solid upon cooling.[3]

The expected yield is approximately 80%. The product should be stored in a tightly sealed

container under an inert atmosphere.[2][3]

Handling and Storage
Handling: Always handle titanium tetrabromide in a well-ventilated area, preferably in a fume

hood or glovebox.[4] Avoid all personal contact, including inhalation of dust or fumes.[4]

Personal protective equipment (PPE), including gloves, safety glasses, and a face shield, is

mandatory.[2] When quenching or reacting with water, always add the TiBr₄ slowly to the

water; never the other way around, to avoid a violent reaction.[4]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4]

The storage area should be designated for corrosive materials. Store under an inert

atmosphere, such as nitrogen, as it is sensitive to air and moisture.[2]

Lewis Acid Catalysis: Example of a Friedel-Crafts
Acylation
Titanium tetrabromide can be used as a Lewis acid catalyst for various organic transformations,

including Friedel-Crafts reactions.
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Materials:

Titanium tetrabromide (TiBr₄)

Anhydrous solvent (e.g., dichloromethane, nitrobenzene)

Aromatic substrate (e.g., anisole)

Acylating agent (e.g., acetyl chloride)

Round-bottom flask with a magnetic stirrer

Inert atmosphere setup (nitrogen or argon)

Standard workup reagents (e.g., dilute HCl, sodium bicarbonate solution, brine, anhydrous

magnesium sulfate)

Procedure:

Set up a dry, oven-baked round-bottom flask under an inert atmosphere.

Dissolve the aromatic substrate in the anhydrous solvent.

Add the titanium tetrabromide catalyst to the solution (typically 0.1 to 1.1 equivalents). The

addition may be exothermic.

Cool the mixture to a suitable temperature (e.g., 0 °C).

Slowly add the acylating agent to the reaction mixture.

Allow the reaction to stir at the appropriate temperature for the required time, monitoring by a

suitable technique (e.g., TLC or GC).

Upon completion, carefully quench the reaction by pouring it into a mixture of ice and dilute

HCl.

Separate the organic layer, and wash sequentially with water, sodium bicarbonate solution,

and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the product by a suitable method, such as column chromatography or distillation.

Visualizations of Workflows and Reactions
The following diagrams illustrate key processes and chemical behaviors of titanium

tetrabromide.
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Workflow for the synthesis and purification of TiBr₄.
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Simplified pathway for the hydrolysis of TiBr₄.
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Summary of TiBr₄'s reactivity as a Lewis acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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